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Compound of Interest

Compound Name: Rubranol

Cat. No.: B155101 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

and compliant laboratory environment is paramount. This guide provides essential, step-by-

step procedures for the proper disposal of Rubranol, a phenolic diarylheptanoid compound.

Adherence to these guidelines will help mitigate risks and ensure the safe handling of chemical

waste.

Understanding Rubranol's Profile
Rubranol is a naturally occurring phenolic compound.[1] While specific toxicity data for

Rubranol is not readily available, its classification as a phenolic compound necessitates

handling it as potentially hazardous waste. Phenolic compounds, in general, are known to be

toxic and harmful to the environment if not disposed of correctly.[2]

Quantitative Data Summary
For quick reference, the following table summarizes key chemical properties of Rubranol
relevant to its handling and disposal.
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Property Value Source

Molecular Formula C₁₉H₂₄O₅ PubChem

Molecular Weight 332.4 g/mol PubChem

CAS Number 211126-61-3 Key Organics Limited[3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

BioCrick

Experimental Protocols: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe disposal of Rubranol waste, including

pure compound, solutions, and contaminated materials.

1. Personal Protective Equipment (PPE): Before handling Rubranol, ensure you are wearing

the appropriate PPE:

Safety goggles or a face shield

Chemical-resistant gloves (nitrile or neoprene)

A laboratory coat

2. Waste Segregation and Collection:

Solid Rubranol Waste: Collect any solid Rubranol waste in a clearly labeled, sealed, and

puncture-proof container designated for hazardous chemical waste.

Rubranol Solutions:

Do not pour Rubranol solutions down the drain.[2][4]

Collect all liquid waste containing Rubranol in a dedicated, sealed, and properly labeled

hazardous waste container. The container must be compatible with the solvents used.
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If Rubranol needs to be dissolved for disposal, use a minimal amount of a suitable

organic solvent such as acetone or ethanol.

Contaminated Materials:

Any materials that have come into contact with Rubranol, such as pipette tips, tubes,

gloves, and absorbent materials used for spills, must be considered hazardous waste.[1]

[4]

Collect these items in a separate, clearly labeled, and sealed container.[1][4]

3. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "Rubranol". If it is a solution, list all components, including solvents.

Store the sealed waste containers in a designated, well-ventilated, and secure area away

from incompatible materials, such as strong oxidizers.

4. Final Disposal:

The primary and safest method for the disposal of phenolic compounds is incineration by a

licensed hazardous waste disposal facility.[2]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste containers. Follow all institutional and local

regulations for hazardous waste disposal.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Rubranol.
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Caption: Workflow for the proper segregation and disposal of Rubranol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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